N-(4-acetylphenyl)-3-(5-methyl-2-thienyl)propanamide

• IUPAC Name: N-(4-acetylphenyl)-3-(5-methylthiophen-2-yl)propanamide
• InChI: InChI=1S/C16H17NO2S/c1-11-3-8-15(20-11)9-10-16(19)17-14-6-4-13(5-7-14)12(2)18/h3-8H,9-10H2,1-2H3,(H,17,19)
• InChI Key: STYQOASTGMWXQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CCC(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

N-(4-acetylphenyl)-3-(5-methyl-2-thienyl)propanamide, also known as AMT, is a synthetic compound that belongs to the chemical class of tryptamines. This compound has been studied for its potential use in scientific research, particularly in the field of neuroscience. AMT is a potent serotonin receptor agonist and has been shown to have effects on the central nervous system.

Mechanism of Action

N-(4-acetylphenyl)-3-(5-methyl-2-thienyl)propanamide is a potent serotonin receptor agonist, meaning that it binds to and activates serotonin receptors in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, anxiety, and other behaviors. By binding to serotonin receptors, this compound can modulate the activity of these receptors and affect the levels of serotonin in the brain. This can lead to changes in mood, behavior, and other physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which can lead to changes in mood and behavior. It has also been shown to have effects on other neurotransmitters, including dopamine and norepinephrine, which can affect a range of physiological processes. Additionally, this compound has been shown to have effects on the cardiovascular system, including changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-acetylphenyl)-3-(5-methyl-2-thienyl)propanamide in lab experiments is its potency and selectivity for serotonin receptors. This makes it a useful tool for studying the role of serotonin in the brain. However, one limitation of using this compound is its potential for toxicity and adverse effects. Careful dosing and monitoring are required to ensure the safety of experimental subjects.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-3-(5-methyl-2-thienyl)propanamide. One area of interest is its potential use in the treatment of psychiatric disorders, including depression and anxiety. Additionally, further studies are needed to understand the mechanisms of action of this compound and its effects on the central nervous system. Finally, there is a need for further research on the safety and toxicity of this compound, particularly in the context of its use in scientific research.

Scientific Research Applications

N-(4-acetylphenyl)-3-(5-methyl-2-thienyl)propanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have effects on the central nervous system, including the modulation of serotonin receptors. This compound has been used in studies investigating the role of serotonin in the regulation of mood, anxiety, and other behaviors. It has also been studied for its potential use in the treatment of depression and other psychiatric disorders.